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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No.: B146603 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 2,4-Difluoroaniline, a crucial reagent in various

synthetic applications. Adherence to these protocols is critical for minimizing risk and ensuring

the well-being of all laboratory personnel.

Immediate Safety and Hazard Information
2,4-Difluoroaniline is a hazardous chemical that requires careful handling. It is classified as

toxic if it comes into contact with the skin, is inhaled, or is swallowed.[1] It can also cause skin

and serious eye irritation, and may lead to respiratory irritation.[1]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b146603?utm_src=pdf-interest
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/PC2590_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2590_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Pictogram
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Data sourced from multiple safety data sheets.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 2,4-Difluoroaniline is

essential for safe handling and storage.
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Property Value

Molecular Formula C₆H₅F₂N

Molecular Weight 129.11 g/mol [2][3][4][5]

Appearance Pale yellow to dark reddish-purple liquid[3][6]

Boiling Point 168.4-170 °C at 753-760 mmHg[3][4]

Melting Point -7.5 °C[3][4]

Flash Point 62 - 70 °C[5]

Density 1.268 g/mL at 25 °C[3][4][6]

Solubility Not miscible or difficult to mix with water.[4]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
This detailed protocol outlines the necessary steps for safely handling 2,4-Difluoroaniline in a

laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

All work with 2,4-Difluoroaniline must be conducted in a properly functioning chemical fume

hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemscene.com/367-25-9.html
https://www.hsppharma.com/apis-and-intermediates/2-4-difluoroaniline-cas-367-25-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://www.drugfuture.com/chemdata/2-4-Difluoroaniline.html
https://www.hsppharma.com/apis-and-intermediates/2-4-difluoroaniline-cas-367-25-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.hsppharma.com/apis-and-intermediates/2-4-difluoroaniline-cas-367-25-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://www.hsppharma.com/apis-and-intermediates/2-4-difluoroaniline-cas-367-25-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://www.drugfuture.com/chemdata/2-4-Difluoroaniline.html
https://www.hsppharma.com/apis-and-intermediates/2-4-difluoroaniline-cas-367-25-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear chemically resistant gloves. While specific data for 2,4-
Difluoroaniline is limited, nitrile or butyl rubber gloves are recommended for handling

aromatic amines. Always inspect gloves for any signs of degradation or perforation before

use.

Body Protection: A lab coat, long pants, and closed-toe shoes are required. For tasks with a

higher risk of splashing, a chemically resistant apron or coveralls should be worn.

Respiratory Protection: When working with larger quantities or in situations with a potential

for aerosolization, a NIOSH-approved respirator with organic vapor cartridges is necessary.

[7]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 2,4-Difluoroaniline.
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Safe handling workflow for 2,4-Difluoroaniline.
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First Aid Measures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan: Managing 2,4-Difluoroaniline Waste
Proper disposal of 2,4-Difluoroaniline and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance. As a halogenated organic

compound, it must be disposed of as hazardous waste.

Waste Segregation and Collection
Waste Stream: All waste containing 2,4-Difluoroaniline, including unused product, reaction

residues, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), must be

collected in a designated "Halogenated Organic Waste" container.

Container: Use a chemically compatible and clearly labeled waste container with a secure

lid. The container should be in good condition and free from leaks.

Labeling and Storage
Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "2,4-Difluoroaniline," and the approximate concentration. The date of waste

accumulation should also be clearly marked.
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Storage: Store the waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated. The storage area should have secondary containment to capture

any potential leaks.

Final Disposal
Arranging Pickup: Once the waste container is full, contact your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to

arrange for pickup.

Documentation: Ensure all required waste disposal documentation is completed accurately

and accompanies the waste container for pickup.

By adhering to these comprehensive safety and handling protocols, researchers can

confidently work with 2,4-Difluoroaniline while minimizing risks to themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146603#personal-protective-equipment-for-handling-
2-4-difluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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